Cas no 400-54-4 (1,1,1-Trifluorohexane-2,4-dione)
400-54-4 structure
Product Name:1,1,1-Trifluorohexane-2,4-dione
CAS No:400-54-4
MF:C6H7F3O2
MW:168.113792657852
MDL:MFCD00051306
CID:329516
PubChem ID:67864
Update Time:2025-04-19
1,1,1-Trifluorohexane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Hexanedione,1,1,1-trifluoro-
- 1,1,1-TRIFLUORO-2,4-HEXANEDIONE
- 1,1,1-Trifluorohexane-2,4-dione
- NULL
- 2,4-Hexanedione, 1,1,1-trifluoro-
- SBRYTXXHTKCMFT-UHFFFAOYSA-N
- 1,1,1-Trifluorohexan-2,4-dione
- 1,1,1-trifluoro-hexane-2,4-dione
- 2545AE
- 1,1,1-trifluoro-2,4-hexane-dione
- SBB073238
- STK400190
- 1,1,1,-Trifluoro-2,4-hexanedione
- ST50662738
- DTXSID1059945
- AKOS004115272
- D73304
- 1,1,1-Trifluoro-2,4-hexanedione, AldrichCPR
- NS00043140
- MFCD00051306
- SCHEMBL1948056
- BB 0262683
- EINECS 206-924-2
- CS-0063873
- 400-54-4
- CS-15891
-
- MDL： MFCD00051306
- Inchi： 1S/C6H7F3O2/c1-2-4(10)3-5(11)6(7,8)9/h2-3H2,1H3
- InChI Key： SBRYTXXHTKCMFT-UHFFFAOYSA-N
- SMILES： FC(C(CC(CC)=O)=O)(F)F
Computed Properties
- Exact Mass: 168.04000
- Monoisotopic Mass: 168.039814
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 1.4
- Topological Polar Surface Area: 34.1
Experimental Properties
- Color/Form: Yellow transparent liquid
- Density: 1.22 g/cm3
- Boiling Point: 124 ºC (755 Torr)
- Flash Point: 39.4±22.8 ºC,
- Refractive Index: 1.3951 (589.3 nm 20.5 ºC)
- Solubility: Slightly soluble (7.7 g/l) (25 º C),
- PSA: 34.14000
- LogP: 1.48700
- Solubility: Not determined
1,1,1-Trifluorohexane-2,4-dione Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1,1,1-Trifluorohexane-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 069281-1g |
1,1,1-Trifluorohexane-2,4-dione |
400-54-4 | 85% | 1g |
￡48.00 | 2022-03-01 | |
| Apollo Scientific | PC4087-1g |
1,1,1-Trifluorohexane-2,4-dione |
400-54-4 | 90 | 1g |
£81.00 | 2025-02-21 | |
| abcr | AB231215-5 g |
1,1,1-Trifluoro-2,4-hexanedione |
400-54-4 | 5g |
€585.00 | 2022-03-04 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CDS003384-500MG |
1,1,1-Trifluoro-2,4-hexanedione |
400-54-4 | 500mg |
¥952.83 | 2023-11-10 | ||
| eNovation Chemicals LLC | Y1013301-5g |
1,1,1-TRIFLUORO-2,4-HEXANEDIONE |
400-54-4 | 95% | 5g |
$495 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1134513-1g |
1,1,1-Trifluorohexane-2,4-dione |
400-54-4 | 95% | 1g |
￥2100.00 | 2024-05-15 | |
| Apollo Scientific | PC4087-250mg |
1,1,1-Trifluorohexane-2,4-dione |
400-54-4 | 90 | 250mg |
£45.00 | 2025-02-21 | |
| abcr | AB231215-5g |
1,1,1-Trifluoro-2,4-hexanedione; . |
400-54-4 | 5g |
€359.20 | 2025-04-19 | ||
| eNovation Chemicals LLC | Y1013301-250mg |
1,1,1-TRIFLUORO-2,4-HEXANEDIONE |
400-54-4 | 95% | 250mg |
$100 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1013301-1g |
1,1,1-TRIFLUORO-2,4-HEXANEDIONE |
400-54-4 | 95% | 1g |
$190 | 2024-06-06 |
1,1,1-Trifluorohexane-2,4-dione Related Literature
-
1. A novel and efficient nuclear magnetic resonance shift reagent: tetrakis-(1,1,1-trifluoro-4-phenylbutane-2,4-dionato)uraniumGérard Folcher,Jacques Paris,Pierre Plurien,Paul Rigny,Edgar Soulié J. Chem. Soc. Chem. Commun. 1974 3
-
Jianlong Ge,Gang Fan,Yang Si,Jianxin He,Hak-Yong Kim,Bin Ding,Salem S. Al-Deyab,Mohamed El-Newehy,Jianyong Yu Nanoscale 2016 8 2195
-
Jianlong Ge,Gang Fan,Yang Si,Jianxin He,Hak-Yong Kim,Bin Ding,Salem S. Al-Deyab,Mohamed El-Newehy,Jianyong Yu Nanoscale 2016 8 2195
400-54-4 (1,1,1-Trifluorohexane-2,4-dione) Related Products
- 1522-22-1(Hexafluoroacetylacetone)
- 17475-68-2(Hafnium trifluoropentanedionate)
- 16702-38-8(Ruthenium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI))
- 14652-54-1(Rhodium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI))
- 14949-70-3(Zinc,bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO2,kO4)-, (T-4)-)
- 14592-81-5(Europium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO2,kO4)-, (OC-6-11)-)
- 367-57-7(1,1,1-trifluoropentane-2,4-dione)
- 19648-92-1(Gallium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO,kO')-, (OC-6-11)- (9CI))
- 15685-32-2(Cadmium,bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO,kO')-, (T-4)- (9CI))
- 14640-64-3(Lanthanum,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO2,kO4)-, (OC-6-11)-)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
